4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide

• CAS No.: 325745-63-9
• Molecular Formula: C28H27N3O
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 1,10,10-trimethyl-N-naphthalen-2-yl-3-phenyl-3,4-diazatricyclo[5.2.1.02,6]deca-2(6),4-diene-5-carboxamide
• InChI: InChI=1S/C28H27N3O/c1-27(2)22-15-16-28(27,3)25-23(22)24(30-31(25)21-11-5-4-6-12-21)26(32)29-20-14-13-18-9-7-8-10-19(18)17-20/h4-14,17,22H,15-16H2,1-3H3,(H,29,32)
• InChI Key: GKLCNHNCVRIBJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C3=C2C(=NN3C4=CC=CC=C4)C(=O)NC5=CC6=CC=CC=C6C=C5)C)C

Description

4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide is a complex organic compound belonging to the indazole family. Indazoles are heterocyclic aromatic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide typically involves multiple steps, starting from commercially available precursors. One common route involves the reaction of 4,5,6,7-tetrahydro-7,8,8-trimethyl-3-phenylamino-4,7-methano-2H-indazole with thioureas and ureas under specific conditions to yield the desired compound . The reaction conditions often include controlled temperatures and the use of catalysts to facilitate the formation of the indazole core and subsequent functionalization.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods with optimizations for yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under suitable conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like LiAlH4, and nucleophiles such as halides and amines. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane (DCM), and catalysts to enhance reaction rates and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution reactions can result in various substituted derivatives with different functional groups.

Scientific Research Applications

4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s biological activities, such as anti-inflammatory and anticancer properties, make it a subject of study in drug discovery and development.

Medicine: Its potential therapeutic effects are explored in the treatment of diseases like cancer, inflammation, and microbial infections.

Industry: The compound’s unique chemical properties are utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit enzymes like cyclo-oxygenase-2 (COX-2), leading to reduced production of inflammatory mediators such as prostaglandin E2 (PGE2) . Additionally, its antiproliferative activity against cancer cells may involve blocking cell cycle progression and inducing apoptosis through various signaling pathways.

Comparison with Similar Compounds

Similar Compounds

3-Phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole: Known for its anti-inflammatory activity.

2-Benzyl-3-phenylamino-4,5-dihydro-2H-benz[g]indazole: Exhibits good antinociceptive activity.

6-(p-Bromophenyl)amino-7-(p-chlorophenyl)indazolo-[2′,3′1,5]-1,2,4-triazolo-[4,3-a]-1,3,5-benzotriazepine: A novel COX-2 inhibitor.

Uniqueness

4,5,6,7-Tetrahydro-7,8,8-trimethyl-N-2-naphthalenyl-1-phenyl-4,7-methano-1H-indazole-3-carboxamide stands out due to its unique structural features, such as the methano bridge and multiple substituents, which contribute to its distinct chemical behavior and potential applications. Its combination of biological activities and chemical reactivity makes it a valuable compound for various scientific and industrial applications.